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Compound of Interest

Compound Name: 7-Fluoro-2-methylquinolin-3-ol
Cat. No.: B8670450
Get Quote

Executive Summary & Mechanism of Action

7-Fluoro-2-methylquinolin-3-ol is a functionalized quinoline building block distinguished by
the strategic placement of a fluorine atom at the C7 position and a hydroxyl group at C3. Unlike
its non-fluorinated counterparts, this molecule offers a unique balance of electronic modulation
and metabolic stability.

o Core Utility: It serves as a bioisostere for 3-aminoquinolines and a precursor for oxetanyl-
quinoline antibiotics.

¢ Mechanistic Advantage: The C7-fluorine atom blocks a common site of oxidative metabolism
(CYP450 hydroxylation), significantly extending the half-life of derived pharmacophores
compared to the 2-methylquinolin-3-ol parent.

o Primary Applications:

o Antimycobacterial Agents: Precursor for inhibitors targeting Mycobacterium tuberculosis
(H37Rv strain).[1]
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o P2X7 Antagonists: The 3-hydroxy group allows for etherification with benzylic halides to

form potent receptor blockers.

Comparative Performance Analysis

The following table contrasts the 7-Fluoro variant with its structural analogs. Data is

synthesized from recent SAR studies on fluorinated quinolines.[1]

7-Fluoro-2-

8-Fluoro-2-

2-Methylquinolin-3-ol

Feature methylquinolin-3-ol methylquinolin-3-ol
. (Parent)
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CAS Number 69770-28-1 1314012-55-9 613-19-4
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Antitumor

Antibacterial

(Historical)

Expert Insight:

While the 8-Fluoro analog is frequently cited in antifungal research (specifically against S.

sclerotiorum), the 7-Fluoro isomer is preferred for systemic drug candidates. The C7 position is

electronically coupled to the nitrogen sink, meaning fluorine substitution here more effectively

lowers the basicity of the ring nitrogen, reducing non-specific protein binding.
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Experimental Protocol: Synthesis & Purification

Objective: Synthesize high-purity 7-Fluoro-2-methylquinolin-3-ol using a modified Pfitzinger
reaction followed by decarboxylation. This route avoids the regioselectivity issues of the
Combes synthesis.

Reagents Required:

e Precursor A: 6-Fluoroindoline-2,3-dione (6-Fluoroisatin) [CAS: 324-03-8]
e Precursor B: 1-Chloropropan-2-one (Chloroacetone)

» Catalyst/Solvent: KOH (aq), Nitrobenzene (for decarboxylation)

Workflow Diagram (DOT Visualization)
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Figure 1: Synthetic pathway transforming 6-fluoroisatin into the target quinolin-3-ol via a
carboxylic acid intermediate.

Step-by-Step Methodology:
Phase 1: Pfitzinger Cyclization

 Dissolution: In a 250 mL round-bottom flask, dissolve 6-Fluoroisatin (10 mmol) in 30%
aqueous KOH (20 mL). Heat gently to 40°C until a clear deep-orange solution forms
(isatinate formation).

» Addition: Add 1-Chloropropan-2-one (12 mmol) dropwise over 15 minutes.

o Reflux: Heat the mixture to 80—-90°C for 6 hours. The solution will darken as the quinoline

ring forms.
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» Precipitation: Cool to room temperature and acidify with glacial acetic acid to pH 4. The
intermediate 7-fluoro-3-hydroxy-2-methylquinoline-4-carboxylic acid will precipitate as a
beige solid.

« Filtration: Filter the solid, wash with cold water, and dry under vacuum. Yield Expectation:
85%.

Phase 2: Decarboxylation[2][3]

e Suspension: Suspend the dried carboxylic acid intermediate (5 mmol) in Nitrobenzene (10
mL).

o Thermal Shock: Heat rapidly to 210°C (reflux). Maintain for 45—-60 minutes. Evolution of CO2
gas will be visible.

o Work-up: Cool the mixture. Nitrobenzene can be removed via steam distillation or by
precipitating the product with excess hexane/ether.

 Purification: Recrystallize the crude solid from Ethanol/Water (8:2).
« Validation: Product should appear as off-white needles.
o Melting Point: ~245-248°C.

o 1H NMR (DMSO-d6): Look for the singlet at & 2.60 (CH3) and the disappearance of the
COOH proton.

Strategic Application in Drug Discovery

The 3-hydroxy group of 7-Fluoro-2-methylquinolin-3-ol is a versatile nucleophile. The
following decision tree illustrates how to leverage this scaffold for different therapeutic targets.
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Figure 2: SAR decision tree for functionalizing the 3-hydroxyl group.

Critical Quality Attributes (CQA)

When sourcing or synthesizing this compound for biological screening, ensure the following:

» Regioisomeric Purity: >98%. Contamination with the 5-fluoro isomer (from impure isatin
synthesis) can drastically alter IC50 values.

o Water Content: <0.5%. The 3-hydroxyl group is hygroscopic; excess water interferes with
etherification yields.
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¢ Chemical Properties & CAS Data: "8-Fluoro-2-methylquinolin-3-ol (Analog Reference).”
BenchChem. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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